N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea

• IUPAC Name: 1-(4-methoxyphenyl)-3-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H18N4O3S/c1-24-14-7-3-12(4-8-14)11-16-21-22-18(26-16)20-17(23)19-13-5-9-15(25-2)10-6-13/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key: FNIFTISTEZEBFW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C18H18N4O3S
• Molecular Weight: 370.4 g/mol

Description

N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea, also known as MBTU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and environmental science. MBTU is a thiadiazole derivative that has shown promising results in scientific research, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea involves the inhibition of various enzymes and proteins that are involved in the regulation of cell growth and division. N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression. Additionally, N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has been shown to inhibit the activity of topoisomerases, which are enzymes that are involved in DNA replication and repair.
Biochemical and Physiological Effects:
N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. Moreover, N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has several advantages as a research tool, including its low toxicity and high specificity. Moreover, N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of using N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea in lab experiments is its limited solubility in water, which can make it challenging to work with.

Future Directions

There are several future directions for research on N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea, including the development of new derivatives with improved solubility and efficacy. Moreover, the potential applications of N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea in agriculture and environmental science warrant further investigation. Additionally, the use of N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea in combination with other drugs for the treatment of cancer and other diseases is an area that requires further exploration.
Conclusion:
In conclusion, N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea is a chemical compound that has shown promising results in scientific research, particularly in the field of medicine. N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea exhibits anticancer and antimicrobial properties and has several advantages as a research tool. However, its limited solubility in water is a limitation that needs to be addressed. Further research is required to explore the potential applications of N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea in various fields and to develop new derivatives with improved solubility and efficacy.

Scientific Research Applications

N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has been extensively studied for its potential applications in medicine, particularly in the treatment of cancer. Studies have shown that N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea exhibits anticancer properties by inducing apoptosis and inhibiting the proliferation of cancer cells. Moreover, N-[5-(4-methoxybenzyl)-1,3,4-thiadiazol-2-yl]-N'-(4-methoxyphenyl)urea has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.